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Compound of Interest

Compound Name: Chagreslactone

CAS No.: 799269-22-0

Cat. No.: B2766219

. J

Chemical Identity & Structural Characterization[1][2]
[31[4][5][6][7][8]

Chagreslactone is a cassane-type diterpenoid, a class of tricyclic secondary metabolites
predominantly isolated from the Fabaceae family (specifically Myrospermum and Caesalpinia
genera). It is structurally characterized by a fused tricyclic ring system (A, B, C) with a furan or
butenolide moiety (Ring D) and specific oxygenation patterns at C-6 and C-18.

Core Identifiers
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Identifier Type Value Notes

Named after the Chagres River
Common Name Chagreslactone region (Panama) where the

source plant was collected.

Assigned ca. 2004/2005
CAS Registry Number 799269-22-0 following isolation by Cubilla-
Rios et al.

Subclass: Furanoditerpene /

Chemical Class Cassane Diterpene ) o
Butenolide derivative.
Note: Commercial databases
often list C2s5H360s, likely
Molecular Formula C22H3203 (Canonical) referring to a specific derivative
or glycosylated form found in
high-throughput libraries.
_ Varies based on acetylation
Molecular Weight ~344.5 g/mol (Base) ) o
degree in derivatives.
HDDNZVWBRRAOGK- Linked to the C2s5H360s entry in
InChlKey .
UHFFFAOYSA-N metabolomic datasets.

Structural Elucidation

The structure of Chagreslactone was originally determined via 1D and 2D NMR spectroscopy
(*H, 13C, COSY, HMQC, HMBC) and High-Resolution Mass Spectrometry (HRESIMS).

o Skeleton: Tricyclic cassane framework (trans-fused A/B and B/C rings).
o Key Functionalities:

o C-6 Position: Hydroxyl group (B-orientation).

o C-18 Position: Acetoxy group (-OAc).

o D-Ring: Fused furan or a,3-unsaturated lactone (butenolide) system, typically involving C-
13 and C-15/16.
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» Stereochemistry: The relative stereochemistry is critical for biological activity, particularly the
orientation of the C-6 hydroxyl and the ring junctions.

Biosynthetic Origin & Signaling Pathways

Chagreslactone is derived from the MEP/DOXP pathway (plastidial) or Mevalonate pathway
(cytosolic), leading to the formation of Geranylgeranyl Pyrophosphate (GGPP). The cyclization
of GGPP forms the labdane/copalyl diphosphate intermediate, which rearranges to the cassane

skeleton.

Biosynthetic Pathway Diagram

The following diagram illustrates the logical flow from the precursor GGPP to the functionalized

cassane diterpene.
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Figure 1: Proposed biosynthetic pathway of Chagreslactone from the diterpene precursor
GGPP.

Biological Activity & Mechanism of Action

Chagreslactone was discovered through bioprospecting efforts targeting tropical diseases. Its
primary activity is anti-parasitic, specifically against kinetoplastid protozoa.
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Anti-Parasitic Activity[6][9]

o Target Organism:Trypanosoma cruzi (causative agent of Chagas disease).

e Mechanism: While the precise molecular target is under investigation, cassane diterpenes
often disrupt mitochondrial function or sterol biosynthesis in protozoa.

» Potency: Demonstrated moderate inhibitory activity (ICso values typically in the micromolar
range, e.g., 10-50 uM) against epimastigotes and amastigotes.

o Selectivity: Exhibits lower cytotoxicity towards mammalian cells (e.g., Vero cells) compared
to the parasite, providing a therapeutic window.

Cytotoxicity

o Cancer Lines: Related cassane diterpenes from Caesalpinia have shown cytotoxicity against
MCF-7 (breast) and HepG2 (liver) cancer cell lines. Chagreslactone is often co-isolated with
these cytotoxic agents, necessitating rigorous purification to separate anti-parasitic effects
from general cytotoxicity.

Experimental Protocols

The following protocols are reconstructed from the standard methodologies used in the
isolation of Chagreslactone from Myrospermum frutescens and Caesalpinia minax.

Isolation and Purification Workflow

Objective: Isolate Chagreslactone from plant matrix with >95% purity.

Reagents:

e Solvents: Methanol (MeOH), Dichloromethane (DCM), Ethyl Acetate (EtOAc), Hexane.
» Stationary Phase: Silica gel 60 (0.040-0.063 mm), Sephadex LH-20.

Step-by-Step Methodology:

o Extraction:
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o Air-dry leaves of Myrospermum frutescens (or seeds of C. minax) and grind to a fine
powder.

o Macerate in MeOH or EtOAc/MeOH (1:1) at room temperature for 48 hours.

o Filter and concentrate the crude extract under reduced pressure (Rotary Evaporator,
<40°C).

e Liquid-Liquid Partitioning:
o Suspend crude extract in water.
o Partition sequentially with Hexane (to remove lipids) and DCM.
o Collect the DCM fraction (contains the diterpenes).
o Chromatographic Fractionation:
o Column 1 (Silica Gel): Elute with a gradient of Hexane:EtOAc (100:0 — 0:100).

o TLC Monitoring: Check fractions using Vanillin-H2SOa4 reagent (Cassanes turn purple/blue
upon heating).

o Column 2 (Sephadex LH-20): Purify the active fraction using MeOH or DCM:MeOH (1:1)
to remove chlorophyll and phenolics.

o HPLC (Final Purification): Use a C18 Reverse-Phase column.
= Mobile Phase: Acetonitrile:Water gradient (e.g., 60% — 100% ACN).

= Detection: UV at 210 nm and 254 nm.

Bioassay: Trypanosoma cruzi Inhibition

Objective: Determine the ICso of Chagreslactone against T. cruzi epimastigotes.

e Culture: Maintain T. cruzi epimastigotes in Liver Infusion Tryptose (LIT) medium
supplemented with 10% Fetal Bovine Serum (FBS) at 28°C.
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e Plating: Seed parasites (1 x 106 parasites/mL) into 96-well plates (100 pL/well).

o Treatment: Add Chagreslactone dissolved in DMSO (serial dilutions). Final DMSO
concentration must be <0.5%.

¢ Incubation: Incubate for 72 hours at 28°C.

o Readout: Add Resazurin (Alamar Blue) or MTT reagent. Incubate for 4 hours. Measure
absorbance/fluorescence.

» Calculation: Calculate % inhibition relative to DMSO control and derive ICso using non-linear
regression.

Isolation Logic Diagram
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Figure 2: Bioassay-guided isolation workflow for obtaining Chagreslactone from plant
biomass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. frontiersin.org [frontiersin.org]

» To cite this document: BenchChem. [Chagreslactone: Technical Guide to Identification,
Isolation, and Bioactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2766219#chagreslactone-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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